Cas no 2248371-30-2 (5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane)

• Product Name: 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane
• CAS No: 2248371-30-2
• MF: C₁₁H₁₁FO
• MW: 178.202846765518
• CID: 5748846
• PubChem ID: 137942003
• Update Time: 2025-05-24

5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane Chemical and Physical Properties

Names and Identifiers

• 2248371-30-2
• 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane
• EN300-6506591

• Inchi： 1S/C11H11FO/c12-10-3-1-8(2-4-10)9-5-11(6-9)7-13-11/h1-4,9H,5-7H2
• InChI Key： MYSZWKVTPJQPNF-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C1CC2(CO2)C1

Computed Properties

• Exact Mass: 178.079393132g/mol
• Monoisotopic Mass: 178.079393132g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 12.5Ų

Additional information on 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane

Exploring the Unique Properties and Applications of 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane (CAS No. 2248371-30-2)

In the realm of organic chemistry, 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane (CAS No. 2248371-30-2) stands out as a fascinating compound with a unique structural framework. This molecule combines a fluorophenyl group with a spirocyclic oxetane ring, offering intriguing chemical and physical properties. Researchers and industry professionals are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science. The presence of the fluorine atom enhances its metabolic stability and bioavailability, making it a valuable building block in drug discovery.

The structural motif of 1-oxaspiro[2.3]hexane is particularly noteworthy. Spirocyclic compounds like this are known for their three-dimensional rigidity, which can improve binding affinity and selectivity in biological targets. The 4-fluorophenyl substituent further modulates electronic properties, influencing reactivity and interactions. This combination makes 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane a versatile intermediate for synthesizing more complex molecules. Recent studies highlight its utility in developing kinase inhibitors and other therapeutic agents, aligning with the growing demand for precision medicine.

From a synthetic perspective, the preparation of 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane often involves multi-step organic transformations, including cyclization and fluorination reactions. Advances in catalysis, such as photoredox and transition-metal catalysis, have streamlined its production, addressing challenges like regioselectivity and yield optimization. These innovations resonate with the broader trend of sustainable chemistry, where efficiency and atom economy are prioritized. Researchers are also exploring greener solvents and renewable feedstocks to synthesize this compound, reflecting the industry's shift toward environmentally friendly practices.

Beyond pharmaceuticals, 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane has potential applications in material science. Its rigid spirocyclic core could contribute to the development of high-performance polymers or liquid crystals with tailored thermal and optical properties. The fluorine moiety may also enhance hydrophobicity and chemical resistance, making it suitable for coatings and adhesives. As the demand for advanced materials grows in electronics and aerospace, this compound could play a pivotal role in next-generation innovations.

In the context of drug discovery, the spirocyclic scaffold of 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane is gaining traction due to its ability to mimic bioactive conformations. This aligns with the rising interest in "beyond Rule of 5" (bRo5) molecules, which defy traditional drug-like properties but offer superior target engagement. The compound's fluorophenyl group is another asset, as fluorinated aromatic rings are increasingly incorporated into drugs to improve pharmacokinetics. These trends underscore the compound's relevance in modern medicinal chemistry, where innovation is driven by unmet medical needs and technological advancements.

Another area of interest is the compound's role in agrochemical research. Fluorinated compounds are widely used in crop protection due to their enhanced stability and activity. The spirocyclic structure of 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane could lead to novel herbicides or fungicides with improved efficacy and environmental profiles. As agriculture faces challenges like pesticide resistance and regulatory scrutiny, such innovations are critical for sustainable food production.

From an analytical standpoint, characterizing 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane requires advanced techniques like NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods confirm its purity and structural integrity, ensuring reliable performance in downstream applications. The compound's CAS No. 2248371-30-2 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance. This attention to detail is essential for quality control in research and industrial settings.

Looking ahead, the exploration of 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane is poised to expand further. Collaborations between academia and industry could unlock new synthetic routes or applications, while computational modeling may predict its behavior in complex systems. As the scientific community embraces interdisciplinary approaches, this compound exemplifies the synergy between molecular design and real-world impact. Whether in drug development, materials, or agriculture, its potential is vast and largely untapped.

In summary, 5-(4-Fluorophenyl)-1-oxaspiro[2.3]hexane (CAS No. 2248371-30-2) is a compelling example of how innovative chemical architectures can address contemporary challenges. Its spirocyclic core and fluorophenyl group offer a unique combination of properties, driving interest across multiple fields. As research progresses, this compound may well become a cornerstone in the next wave of scientific and technological breakthroughs.